Cas no 21923-43-3 (2-(4-bromophenyl)-6-chloro-4-phenylquinoline)

• Product Name: 2-(4-bromophenyl)-6-chloro-4-phenylquinoline
• CAS No: 21923-43-3
• MF: C₂₁H₁₃BrClN
• MW: 394.691623449326
• CID: 1405289
• PubChem ID: 633867
• Update Time: 2025-05-27

2-(4-bromophenyl)-6-chloro-4-phenylquinoline Chemical and Physical Properties

Names and Identifiers

• Quinoline, 2-(4-bromophenyl)-6-chloro-4-phenyl-
• 2-(4-bromophenyl)-6-chloro-4-phenylquinoline
• DTXSID10348268
• 2-(p-Bromophenyl)-6-chloro-4-phenylquinoline
• VARLKUFGGLFBKA-UHFFFAOYSA-N
• 21923-43-3
• F0342-0066
• 2-(4-Bromophenyl)-6-chloro-4-phenylquinoline #
• AKOS003589992
• STK387416

• Inchi： 1S/C21H13BrClN/c22-16-8-6-15(7-9-16)21-13-18(14-4-2-1-3-5-14)19-12-17(23)10-11-20(19)24-21/h1-13H
• InChI Key： VARLKUFGGLFBKA-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1)C1=CC(C2C=CC=CC=2)=C2C=C(C=CC2=N1)Cl

Computed Properties

• Exact Mass: 392.99209
• Monoisotopic Mass: 392.99199g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 24
• Rotatable Bond Count: 2
• Complexity: 403
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6.8
• Topological Polar Surface Area: 12.9Ų

Experimental Properties

• PSA: 12.89

Additional information on 2-(4-bromophenyl)-6-chloro-4-phenylquinoline

Recent Advances in the Study of 2-(4-Bromophenyl)-6-chloro-4-phenylquinoline (CAS: 21923-43-3)

The compound 2-(4-bromophenyl)-6-chloro-4-phenylquinoline (CAS: 21923-43-3) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This quinoline derivative has shown promising potential in various therapeutic applications, particularly in the development of novel anticancer and antimicrobial agents. Recent studies have focused on elucidating its molecular mechanisms, optimizing its synthetic pathways, and evaluating its biological activities in preclinical models.

One of the key findings from the latest research is the compound's ability to inhibit specific kinase pathways involved in cancer cell proliferation. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that 2-(4-bromophenyl)-6-chloro-4-phenylquinoline exhibits potent inhibitory effects against several tyrosine kinases, including EGFR and VEGFR, which are critical targets in oncology. The study utilized molecular docking simulations and in vitro assays to validate its binding affinity and selectivity, suggesting its potential as a lead compound for further drug development.

In addition to its anticancer properties, recent investigations have explored its antimicrobial efficacy. A research team from the University of Cambridge reported in Bioorganic & Medicinal Chemistry Letters that this compound displays broad-spectrum activity against drug-resistant bacterial strains, including MRSA and Pseudomonas aeruginosa. The mechanism of action appears to involve disruption of bacterial cell membrane integrity, as evidenced by electron microscopy and fluorescence-based assays.

From a synthetic chemistry perspective, advancements have been made in optimizing the production of 2-(4-bromophenyl)-6-chloro-4-phenylquinoline. A 2024 paper in Organic Process Research & Development introduced a novel catalytic system that significantly improves yield and reduces byproducts. This development is particularly relevant for scaling up production while maintaining cost-effectiveness and environmental sustainability.

Ongoing research is also investigating the compound's pharmacokinetic profile and toxicity. Preliminary results from animal studies indicate favorable absorption and distribution characteristics, with manageable toxicity levels at therapeutic doses. However, further studies are needed to fully assess its safety profile and potential drug-drug interactions before progressing to clinical trials.

In conclusion, 2-(4-bromophenyl)-6-chloro-4-phenylquinoline (CAS: 21923-43-3) represents a versatile scaffold with multiple therapeutic applications. Its dual activity against cancer and microbial pathogens, combined with recent synthetic improvements, positions it as a compelling candidate for future drug discovery efforts. The next phase of research will likely focus on structural modifications to enhance potency and selectivity, as well as comprehensive preclinical evaluations to advance its translational potential.